β-py-C10-HPM

• CAS RN: 223769-62-8
• Molecular Formula: C46H66NaO8P
• Molecular Weight: 800.98

Description

β-py-C10-HPM, also known as 1-Hexadecanoyl-2-(1-pyrenedecanoyl)-sn-glycero-3-phosphomethanol, is a water-soluble, cell-impermeant, pH-insensitive and non-fixable analog. It has a molecular weight of 800.98.

Molecular Structure Analysis

The molecular structure of β-py-C10-HPM is complex, with a molecular formula of C46H66O8P. It is a phospholipid wherein one or both fatty acid esters are replaced by fluorescent fatty acid esters.

Scientific Research Applications

• Alkaloid Analysis in Food :

  • Tetrahydro-β-carbolines (THβCs) and β-carbolines (βCs) are naturally occurring alkaloids in foods. Their analysis is important due to their biological relevance. Methods like RP-HPLC with fluorescence detection and HPLC–MS are employed for quantitative analysis of these compounds in food (Herraiz, 2000).

• Chromatographic Analysis :

  • The application of UV–vis detection-HPLC method for the rapid determination of compounds like lycopene and β-carotene in vegetables has been optimized. This method is crucial for understanding the distribution and concentration of these compounds in different foods (Barba et al., 2006).

• Heterochromatin-Associated Protein Research :

  • Research on HP1, a heterochromatin-associated nonhistone chromosomal protein in Drosophila, provides insights into chromosomal structures and functions. This has implications in understanding genetic regulation and chromosomal organization (James et al., 1989).

• Stem Cell Research :

  • The generation of functional β cells from human pluripotent stem cells is a significant area of research for diabetes treatment. Studies focus on developing methodologies for deriving pancreatic β-like cells and overcoming experimental challenges for clinical applications (Loo et al., 2018).

• Pharmacokinetics Studies :

  • The development and validation of LC-MS/MS assays for quantification of HP-β-CD in human plasma and CSF have been crucial for understanding the pharmacokinetics of this compound in clinical trials, especially for treating diseases like Niemann-Pick type C1 (Jiang et al., 2014).

• Environmental Analysis :

  • Cyclodextrin-enhanced fluorescence methods have been developed for determining certain pesticides in water. This highlights the use of cyclodextrins in environmental analysis and monitoring (Coly & Aaron, 1998).

• Therapeutic Development for Rare Diseases :

  • Research on β-cyclodextrin-based polymer prodrugs (ORX-301) has shown potential for treating Niemann-Pick Type C1 disorder. These prodrugs have demonstrated improved efficacy and pharmacokinetic profiles compared to existing treatments (Kulkarni et al., 2018).

• Liver Disease Research :

  • Studies on complement C1q and its role in hepatic progenitor cells expansion in inflammatory liver diseases provide insights into hepatocarcinogenesis and potential therapeutic targets (Ho et al., 2020).

• Cement and Building Materials Research :

  • The impact of calcium sulphoaluminate cement on the mechanical strength and waterproof properties of beta-hemihydrate phosphogypsum offers advancements in building materials technology (Jin et al., 2020).

• Gene Therapy Research :

  • The development of highly branched poly(β-amino ester) polymers for gene delivery shows promise in nonviral gene therapy, addressing challenges in safe and efficient gene delivery vectors (Zhou et al., 2016).

Mechanism of Action

β-py-C10-HPM has been used as a polar tracer for following cell division, cell lysis, or liposome fusion. It is also used to elucidate the effect of extrinsic species such as Ca 2+, platelet-activating factor, drugs, membrane-associated proteins, and ethanol on lipid bilayer structure and dynamics.

Future Directions

While specific future directions for β-py-C10-HPM are not mentioned in the search results, phospholipids and their analogs have a promising future in various fields such as drug delivery vehicles and cell transfection agents. Their interaction with bilayer membranes is a key area of ongoing research.